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Compound of Interest

Compound Name: Calcium galactonate
Cat. No.: B12101307
Get Quote
\ J

Executive Safety Summary

Calcium Galactonate (CAS: 299-12-7 / Monohydrate CAS: 66905-23-5) is widely regarded as
a low-toxicity salt, often used therapeutically to neutralize hydrofluoric acid burns or as a
calcium source. However, in a research setting, "low toxicity" does not equal "no risk."

The Senior Scientist's Perspective: While acute systemic toxicity is negligible, the primary risks
in the laboratory are mechanical irritation (eyes/lungs) and sample contamination. As a fine
powder, calcium galactonate is a "Particulate Not Otherwise Regulated” (PNOR). Our goal is
dual-directional protection: protecting the operator from particulate inhalation and protecting the
compound from biological contaminants (keratin, skin oils).

Hazard Analysis & Risk Profile

Before selecting PPE, we must understand the causality of the risk.
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Hazard Domain

Classification

Mechanism of Action

Respiratory

STOT SE 3 (Irritant)

Fine particulates can
mechanically abrade alveolar
tissue. Chronic exposure to
high concentrations may
trigger reactive airway

sensitization.

Ocular

Eye Irrit.[1][2][3] 2A

Hygroscopic dust draws
moisture from the eye, causing
grit-like irritation and potential

corneal micro-abrasions.

Dermal

Skin Irrit. 2

Prolonged contact, especially
with perspiration, can alter skin
pH and cause contact

dermatitis.

Systemic

Low Acute Toxicity

LD50 is high. The body
metabolizes galactonate via
the pentose phosphate
pathway.[4]

Regulatory Grounding: Since no specific Occupational Exposure Limit (OEL) exists for

Calcium Galactonate, we adhere to OSHA's limits for PNOR (Particulates Not Otherwise

Regulated):

o Total Dust: 15 mg/m3[1][5][6]

o Respirable Fraction: 5 mg/m3[1][5][6]

PPE Selection Matrix

Do not apply a "one-size-fits-all" approach. PPE should scale with the energy and volume of

the task.

Table 1: Task-Based PPE Requirements
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Operational Protocols (The "How" & "Why")
Protocol A: Weighing & Transfer (Static Control)

Why: Calcium salts are often electrostatic. Static discharge scatters powder, compromising

dosage accuracy and increasing inhalation risk.

e Donning: Put on nitrile gloves and lab coat. Inspect gloves for micro-tears by inflating them

slightly with air.

o Static Neutralization: Use an ionizing bar or anti-static gun on the weighing boat before

adding the salt.

o Transfer: Use a chemically inert spatula (stainless steel or PTFE-coated). Do not use wood

or makeshift scoops (introduces fibers).
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» Hygiene: Wipe the balance area with a damp lint-free cloth immediately after use. Dry
sweeping creates aerosols.

Protocol B: Spill Management

Why: Vacuuming fine powders often blows them through standard filters back into the room.
 Isolate: Mark the area.
e PPE Upgrade: If the spill is >50g, switch to chemical goggles and an N95 mask.

o Containment: Cover the spill with wet paper towels (water is sufficient; calcium galactonate
is water-soluble).

e Removal: Scoop the wet slurry into a chemical waste container.
 Validation: Wipe the surface with a black cloth; if white residue remains, repeat the wet wipe.

Visualized Decision Logic

The following diagram illustrates the logical flow for assessing risk and selecting the correct
protective equipment based on the state of the material and the environment.

Click to download full resolution via product page
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Figure 1: Risk-based decision tree for selecting PPE when handling Calcium Galactonate.
Note that lack of engineering controls (Fume Hood) significantly escalates PPE requirements.

Disposal & Environmental Stewardship

Why: Although Calcium Galactonate is biodegradable, large quantities of calcium salts can
alter the hardness and pH of local water systems if dumped indiscriminately.

e Solid Waste: Collect in a container labeled "Non-Hazardous Solid Waste - Calcium Salts."
Dispose of via standard chemical waste streams (landfill or incineration).

o Agqueous Waste: Small quantities (analytical residues) can generally be flushed down the
drain with copious water (check local municipal codes regarding Total Dissolved Solids
limits).

o Container Disposal: Triple rinse containers before recycling. The rinse water should be
treated as aqueous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[cdc.gov]
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e 8. PARTICULATES NOT OTHERWISE REGULATED, TOTAL AND RESPIRABLE DUST
(PNOR) | Occupational Safety and Health Administration [osha.gov]

¢ To cite this document: BenchChem. [Technical Guide: Personal Protective Equipment &
Handling Protocols for Calcium Galactonate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12101307/docs#technical-guide-personal-
protective-equipment-handling-protocols-for-calcium-galactonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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